Cas no 1368586-90-6 (Benzenesulfinic acid, 4-methoxy-3-(1-methylethyl)-)

• Product Name: Benzenesulfinic acid, 4-methoxy-3-(1-methylethyl)-
• CAS No: 1368586-90-6
• MF: C₁₀H₁₄O₃S
• MW: 214.281362056732
• CID: 5302001
• Update Time: 2025-05-20

Benzenesulfinic acid, 4-methoxy-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfinic acid, 4-methoxy-3-(1-methylethyl)-

• Inchi： 1S/C10H14O3S/c1-7(2)9-6-8(14(11)12)4-5-10(9)13-3/h4-7H,1-3H3,(H,11,12)
• InChI Key： AOVKKMZGAQNDQA-UHFFFAOYSA-N
• SMILES： C1(S(O)=O)=CC=C(OC)C(C(C)C)=C1

Additional information on Benzenesulfinic acid, 4-methoxy-3-(1-methylethyl)-

Benzenesulfinic Acid, 4-Methoxy-3-(1-Methylethyl)-: A Comprehensive Overview

Benzenesulfinic acid, 4-methoxy-3-(1-methylethyl)- (CAS No. 1368586-90-6) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzenesulfinic acid moiety substituted with a methoxy group at the para position and an isopropyl group at the meta position. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of benzenesulfinic acid, 4-methoxy-3-(1-methylethyl)- involves a series of well-defined chemical reactions. Typically, the process begins with the sulfonation of an aromatic ring to introduce the sulfinic acid group. Subsequent steps involve the introduction of the methoxy and isopropyl substituents through nucleophilic aromatic substitution or other suitable methods. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

One of the most notable applications of this compound is in the pharmaceutical industry. The sulfinic acid group is known to exhibit bioactive properties, making it a promising candidate for drug development. Researchers have explored its potential as an intermediate in the synthesis of various bioactive molecules, including anti-inflammatory agents and antioxidants. For instance, studies have shown that derivatives of benzenesulfinic acid, 4-methoxy-3-(1-methylethyl)- can modulate cellular signaling pathways involved in inflammation and oxidative stress.

In addition to its pharmaceutical applications, benzenesulfinic acid, 4-methoxy-3-(1-methylethyl)- has also found utility in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and mechanical stability. For example, studies have demonstrated that films prepared from blends containing this compound exhibit improved charge transport properties, making them suitable for use in flexible electronic devices.

The environmental impact of benzenesulfinic acid, 4-methoxy-3-(1-methylethyl)- has also been a topic of interest. Researchers have investigated its biodegradability and toxicity under various conditions. Preliminary findings suggest that this compound exhibits low toxicity towards aquatic organisms when present at environmentally relevant concentrations. However, further studies are required to fully understand its long-term ecological effects.

From a structural standpoint, benzenesulfinic acid, 4-methoxy-3-(1-methylethyl)- exhibits interesting stereochemical properties due to the presence of chiral centers introduced by the isopropyl group. This has led to investigations into its enantioselective synthesis and potential applications in asymmetric catalysis. Recent advancements in chiral catalyst design have enabled the synthesis of enantiomerically pure versions of this compound, opening new avenues for its use in stereoselective reactions.

In conclusion, benzenesulfinic acid, 4-methoxy-3-(1-methylethyl)- (CAS No. 1368586-90-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool for researchers in fields ranging from pharmaceuticals to materials science. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.